(+)-β-Hydrastine
(+)-β-Hydrastine
(+)-Hydrastine is a member of isoquinolines.
Brand Name:
Vulcanchem
CAS No.:
29617-43-4
VCID:
VC0119000
InChI:
InChI=1S/C21H21NO6/c1-22-7-6-11-8-15-16(27-10-26-15)9-13(11)18(22)19-12-4-5-14(24-2)20(25-3)17(12)21(23)28-19/h4-5,8-9,18-19H,6-7,10H2,1-3H3/t18-,19+/m0/s1
SMILES:
CN1CCC2=CC3=C(C=C2C1C4C5=C(C(=C(C=C5)OC)OC)C(=O)O4)OCO3
Molecular Formula:
C21H21NO6
Molecular Weight:
383.4 g/mol
(+)-β-Hydrastine
CAS No.: 29617-43-4
Reference Standards
VCID: VC0119000
Molecular Formula: C21H21NO6
Molecular Weight: 383.4 g/mol
CAS No. | 29617-43-4 |
---|---|
Product Name | (+)-β-Hydrastine |
Molecular Formula | C21H21NO6 |
Molecular Weight | 383.4 g/mol |
IUPAC Name | (3R)-6,7-dimethoxy-3-[(5S)-6-methyl-7,8-dihydro-5H-[1,3]dioxolo[4,5-g]isoquinolin-5-yl]-3H-2-benzofuran-1-one |
Standard InChI | InChI=1S/C21H21NO6/c1-22-7-6-11-8-15-16(27-10-26-15)9-13(11)18(22)19-12-4-5-14(24-2)20(25-3)17(12)21(23)28-19/h4-5,8-9,18-19H,6-7,10H2,1-3H3/t18-,19+/m0/s1 |
Standard InChIKey | JZUTXVTYJDCMDU-RBUKOAKNSA-N |
Isomeric SMILES | CN1CCC2=CC3=C(C=C2[C@H]1[C@H]4C5=C(C(=C(C=C5)OC)OC)C(=O)O4)OCO3 |
SMILES | CN1CCC2=CC3=C(C=C2C1C4C5=C(C(=C(C=C5)OC)OC)C(=O)O4)OCO3 |
Canonical SMILES | CN1CCC2=CC3=C(C=C2C1C4C5=C(C(=C(C=C5)OC)OC)C(=O)O4)OCO3 |
Description | (+)-Hydrastine is a member of isoquinolines. |
Synonyms | (3R)-6,7-Dimethoxy-3-[(5S)-5,6,7,8-tetrahydro-6-methyl-1,3-dioxolo[4,5-g]isoquinolin-5-yl]-1(3H)-isobenzofuranone; (+)-Hydrastine; 1β,1’β-Hydrastine; Isocoryne; O-Methylcorftaline; O-Methylcorphthaline; d-Hydrastine; d-β-Hydrastine; |
PubChem Compound | 656743 |
Last Modified | Nov 11 2021 |
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